Cas no 63722-83-8 (2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)-)

2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)- structure
63722-83-8 structure
Product Name:2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)-
CAS No:63722-83-8
MF:C9H15N5O
MW:209.248300790787
CID:425874
PubChem ID:71380938
Update Time:2025-04-19

2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)-
    • 5,6-diamino-4-piperidin-1-yl-1H-pyrimidin-2-one
    • 5,6-Diamino-4-(piperidin-1-yl)pyrimidin-2(1H)-one
    • DTXSID50803422
    • 63722-83-8
    • Inchi: 1S/C9H15N5O/c10-6-7(11)12-9(15)13-8(6)14-4-2-1-3-5-14/h1-5,10H2,(H3,11,12,13,15)
    • InChI Key: CSGRDTWXCLHGOY-UHFFFAOYSA-N
    • SMILES: O=C1NC(=C(C(=N1)N1CCCCC1)N)N

Computed Properties

  • Exact Mass: 209.12785
  • Monoisotopic Mass: 209.12766012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 96.7Ų

Experimental Properties

  • PSA: 96.74

2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)- Related Literature

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